7-(4-Methoxyphenyl)-7,8-dihydro-8-oxo-1,2,4-triazolo[4,3-a]pyrazine-3-propanoic Acid

Specification

• CAS No.: 912791-23-2
• Molecular Formula: C15H14N4O4
• Molecular Weight: 314.3 g/mol
• IUPAC Name: 3-[7-(4-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]propanoic acid
• Standard InChI: InChI=1S/C15H14N4O4/c1-23-11-4-2-10(3-5-11)18-8-9-19-12(6-7-13(20)21)16-17-14(19)15(18)22/h2-5,8-9H,6-7H2,1H3,(H,20,21)
• Standard InChI Key: DMPFXDQCEUEYHT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C=CN3C(=NN=C3C2=O)CCC(=O)O
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN3C(=NN=C3C2=O)CCC(=O)O

Introduction

7-(4-Methoxyphenyl)-7,8-dihydro-8-oxo-1,2,4-triazolo[4,3-a]pyrazine-3-propanoic acid is a complex organic compound with a specific molecular structure that includes a triazolo[4,3-a]pyrazine core. This compound is of interest in various fields, including medicinal chemistry and pharmaceutical research, due to its potential biological activities. The compound is identified by its CAS number, 912791-23-2, and is often referenced in scientific literature for its unique chemical properties.

Synthesis and Preparation

The synthesis of 7-(4-Methoxyphenyl)-7,8-dihydro-8-oxo-1,2,4-triazolo[4,3-a]pyrazine-3-propanoic acid typically involves multi-step reactions that require careful control of conditions to ensure high purity and yield. The process may involve the formation of the triazolo[4,3-a]pyrazine core followed by the introduction of the methoxyphenyl group and the propanoic acid side chain.

Availability and Discontinuation

As of recent updates, 7-(4-Methoxyphenyl)-7,8-dihydro-8-oxo-1,2,4-triazolo[4,3-a]pyrazine-3-propanoic acid is listed as a discontinued product by several suppliers, including those offering it under the reference number 3D-MLB79123. This discontinuation may be due to various factors, including market demand or the availability of alternative compounds with similar properties.

Research Findings and Future Directions

Despite the limited availability of specific research findings on 7-(4-Methoxyphenyl)-7,8-dihydro-8-oxo-1,2,4-triazolo[4,3-a]pyrazine-3-propanoic acid, its structural features suggest potential for further investigation in medicinal chemistry. Future studies could focus on synthesizing analogs with modified functional groups to enhance biological activity or improve pharmacokinetic properties.